Cas no 1806332-43-3 ((3-Fluoro-2,4-dimethylphenyl)(methyl)sulfane)

• Product Name: (3-Fluoro-2,4-dimethylphenyl)(methyl)sulfane
• CAS No: 1806332-43-3
• MF: C₉H₁₁FS
• MW: 170.247044801712
• CID: 5076279
• PubChem ID: 119025097
• Update Time: 2024-03-01

(3-Fluoro-2,4-dimethylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-2,4-dimethylphenyl)(methyl)sulfane

• Inchi： 1S/C9H11FS/c1-6-4-5-8(11-3)7(2)9(6)10/h4-5H,1-3H3
• InChI Key： ZANJUSJZLDFBSO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C)=C(C=1C)F

Computed Properties

• Exact Mass: 170.05654969g/mol
• Monoisotopic Mass: 170.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers